![molecular formula C9H8N2O B076478 5-Aminoquinolin-8-ol CAS No. 13207-66-4](/img/structure/B76478.png)
5-Aminoquinolin-8-ol
Overview
Description
Synthesis Analysis
The synthesis of 5-Aminoquinolin-8-ol derivatives often involves multi-step processes that yield a variety of substituted compounds. For example, the synthesis and characterization of 5-substituted 8-hydroxyquinoline derivatives, including those with amino groups, involve starting from basic quinoline scaffolds to generate compounds with diverse functionalities. This process may include reactions such as N-acylation, C5-H halogenation, and the formation of metalloquinolates which exhibit specific absorption and emission spectra indicative of successful chelation with metal ions (Li & Xu, 2008).
Molecular Structure Analysis
The molecular structure of this compound and its derivatives is crucial for their chemical behavior and reactivity. Advanced techniques such as X-ray diffraction studies have been employed to elucidate the structure of complexes formed by 8-aminoquinoline with metals such as Zn, Cd, and Hg, revealing interactions like C–H–π and π–π, which contribute to their photoluminescence properties at room temperature (Paira et al., 2007).
Chemical Reactions and Properties
This compound undergoes various chemical reactions that highlight its reactivity and functional versatility. For instance, copper-catalyzed one-pot N-acylation and C5-H halogenation demonstrate the compound's ability to participate in domino reactions, leading to the synthesis of 5-halogenated N-acyl quinolines. Such reactions underscore the utility of acyl halides as donors of both acyl and halide atoms in the synthesis of halogenated quinolines (Dua et al., 2018).
Physical Properties Analysis
The physical properties of this compound derivatives, such as fluorescence and phosphorescence, are significantly influenced by their molecular structure and the medium in which they are studied. Schulman and Sanders (1971) observed that 5- and 8-aminoquinoline fluoresce in low dielectric media and exhibit phosphorescence upon being doubly protonated, indicating the impact of molecular state and environmental factors on their photophysical properties (Schulman & Sanders, 1971).
Chemical Properties Analysis
The chemical properties of this compound derivatives are diverse and can be tailored through functionalization. For example, the synthesis of C5-sulfenylated 8-aminoquinolines showcases the compound's capacity for undergoing copper-catalyzed sulfenylation, leading to derivatives with a free NH2 group that could be useful for further chemical modifications. This process highlights the chemical versatility and potential for creating a wide array of functionalized quinolines (Yu et al., 2018).
Scientific Research Applications
Malaria Treatment and Prophylaxis :
- 5-Aminoquinolin-8-ol derivatives, specifically 8-aminoquinolines like primaquine and tafenoquine, are significant in treating and preventing malaria. These compounds have shown effectiveness against both blood and liver stages of the malaria parasite. They are also used in the prevention of relapse in Plasmodium vivax and P. ovale infections (Baird, 2019).
Anti-Corrosion Applications :
- Derivatives of this compound, such as 5-((aminooxy) methyl) quinolin-8-ol (AMQN), show potential as corrosion inhibitors for metals like carbon steel in acidic environments (Rouifi et al., 2020).
Chemosensing for Metal Ions :
- Compounds derived from this compound can act as chemosensors for metal ions like Mg2+, Zn2+, and Co2+, demonstrating potential applications in environmental monitoring and metallurgical processes (Li et al., 2014).
Fluorescence and Phosphorescence Studies :
- The fluorescence and phosphorescence properties of 5- and 8-aminoquinolines have been studied, indicating their potential use in analytical chemistry for sensing and imaging applications (Schulman & Sanders, 1971).
Inhibition of Monoamine Oxidase :
- 5-Phenoxy 8-aminoquinoline analogs are potent inhibitors of monoamine oxidases (MAO), which is significant in understanding the metabolism of these compounds and in the development of new drugs for neurological disorders (Chaurasiya et al., 2012).
Antimicrobial and Antiparasitic Activities :
- Various derivatives of 8-aminoquinoline exhibit antimicrobial and antiparasitic activities, showing promise for the development of new therapeutic agents for infectious diseases (Phopin et al., 2016).
Mechanism of Action
Target of Action
Similar compounds such as nitroxoline have been found to inhibit type 2 human methionine aminopeptidase (metap2) and sirtuin 1 (sirt1) . These proteins play crucial roles in cellular processes such as angiogenesis and cellular aging, respectively .
Mode of Action
It’s worth noting that modifications of similar compounds like nitroxoline have resulted in derivatives with increased potency against human umbilical vein endothelial cells (huvec), but with entirely different, as yet unknown mechanisms .
Biochemical Pathways
Similar compounds have been found to inhibit the function of metap2 and sirt1, which are involved in the regulation of angiogenesis and cellular aging, respectively .
Result of Action
Similar compounds have been found to inhibit the growth of human umbilical vein endothelial cells (huvec) .
Action Environment
It’s worth noting that the compound should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°c for optimal stability .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-aminoquinolin-8-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c10-7-3-4-8(12)9-6(7)2-1-5-11-9/h1-5,12H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDEUKNRKEYICTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2N=C1)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20328975 | |
Record name | 5-aminoquinolin-8-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20328975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13207-66-4 | |
Record name | 5-aminoquinolin-8-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20328975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the activity of 5-Aminoquinolin-8-ol compare to the parent compound, nitroxoline?
A2: While both this compound derivatives and nitroxoline exhibit anti-proliferative effects on HUVECs, their mechanisms differ. Nitroxoline inhibits both type 2 human methionine aminopeptidase (MetAP2) and sirtuin 1 (SIRT1). [] In contrast, the study found that while some this compound derivatives showed potent HUVEC growth inhibition, their mechanism did not involve MetAP2 or MetAP1, and only weak inhibition of SIRT1 was observed. [] This suggests a distinct mode of action for this compound derivatives compared to nitroxoline.
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